2-nitro-N-(2-phenoxyethyl)aniline
Overview
Description
2-nitro-N-(2-phenoxyethyl)aniline is an organic compound with the molecular formula C14H14N2O3 . It is a derivative of aniline, carrying a nitro functional group .
Molecular Structure Analysis
The molecular structure of 2-nitro-N-(2-phenoxyethyl)aniline consists of a nitro group (NO2) and a phenoxyethyl group (C6H5OCH2CH2) attached to an aniline (C6H5NH2) molecule . The average mass of the molecule is 258.273 Da and the monoisotopic mass is 258.100433 Da .Scientific Research Applications
Organic Synthesis
2-nitro-N-(2-phenoxyethyl)aniline: serves as a valuable building block in organic synthesis. Its nitro group can be readily transformed into other functional groups, making it useful for creating complex molecules. Researchers often employ it to synthesize pharmaceuticals, dyes, and materials .
Medicinal Chemistry
In drug discovery, nitroarenes play a crucial role due to their diverse pharmacological properties. This compound’s unique structure may contribute to the development of novel drugs. Researchers investigate its potential as an antiviral, antibacterial, or antitumor agent .
Materials Science
The incorporation of nitroarenes into materials can enhance their properties. Researchers explore how 2-nitro-N-(2-phenoxyethyl)aniline affects material stability, conductivity, and optical properties. Applications include designing sensors, catalysts, and functional coatings .
Perfume Industry
Nitro derivatives contribute to the fragrance industry. By modifying the aromatic ring of this compound, perfumers can create unique scents. Its phenoxyethyl group adds interesting nuances to fragrances .
Mechanistic Studies
Understanding reaction mechanisms is essential in chemistry. Researchers use 2-nitro-N-(2-phenoxyethyl)aniline as a model compound to explore reaction pathways, regioselectivity, and stereochemistry. These insights inform broader mechanistic concepts .
Biological Activity
While specific studies on this compound are limited, its structural features suggest potential biological activity. Researchers may investigate its interactions with enzymes, receptors, or cellular components. Future work could reveal its role in disease pathways or therapeutic interventions.
Safety and Hazards
properties
IUPAC Name |
2-nitro-N-(2-phenoxyethyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c17-16(18)14-9-5-4-8-13(14)15-10-11-19-12-6-2-1-3-7-12/h1-9,15H,10-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZJKHRQJHJKAFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCNC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601285356 | |
Record name | 2-Nitro-N-(2-phenoxyethyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601285356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-nitro-N-(2-phenoxyethyl)aniline | |
CAS RN |
103748-27-2 | |
Record name | 2-Nitro-N-(2-phenoxyethyl)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103748-27-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Nitro-N-(2-phenoxyethyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601285356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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